Cas no 101640-74-8 ([1,1'-Biphenyl]-3-carboxylic acid, 5-(trifluoromethyl)-, methyl ester)

• Product Name: [1,1'-Biphenyl]-3-carboxylic acid, 5-(trifluoromethyl)-, methyl ester
• CAS No: 101640-74-8
• MF: C₁₅H₁₁F₃O₂
• MW: 280.241854906082
• CID: 3556264
• PubChem ID: 13492747
• Update Time: 2025-04-22

[1,1'-Biphenyl]-3-carboxylic acid, 5-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylic acid, 5-(trifluoromethyl)-, methyl ester
• methyl 3-phenyl-5-(trifluoromethyl)benzoate
• SCHEMBL8506804
• 101640-74-8
• Methyl 5-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylate
• VLIDVNRBTMTVGL-UHFFFAOYSA-N

• Inchi： 1S/C15H11F3O2/c1-20-14(19)12-7-11(10-5-3-2-4-6-10)8-13(9-12)15(16,17)18/h2-9H,1H3
• InChI Key： VLIDVNRBTMTVGL-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC(C(F)(F)F)=CC(C(OC)=O)=C1

Computed Properties

• Exact Mass: 280.071114g/mol
• Monoisotopic Mass: 280.071114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 280.24g/mol
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų